Cas no 31697-39-9 (L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI))

• Product Name: L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI)
• CAS No: 31697-39-9
• MF: C₅H₁₄Cl₂N₂O₂
• MW: 205.082859516144
• MDL: MFCD11501149
• CID: 299959
• PubChem ID: 53487728
• Update Time: 2025-10-31

L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI)
• (2S)-2-amino-3-(dimethylamino)propanoic acid,dihydrochloride
• (S)-2-AMINO-3-DIMETHYLAMINOPROPIONIC ACID DIHYDROCHLORIDE
• (S)-2-AMINO-3-DIMETHYLAMINOPROPIONIC ACID 2HCL
• (S)-2-AMINO-3-DIMETHYLAMINO-PROPIONIC ACID DIHYDROCHLORIDE
• DTXSID20705328
• (S)-2-Amino-3-(dimethylamino)propanoicaciddihydrochloride
• AS-35770
• AKOS027327609
• CS-0199765
• 3-(Dimethylamino)-L-alanine diHCl
• EN300-365749
• (2S)-2-AMINO-3-(DIMETHYLAMINO)PROPANOIC ACID DIHYDROCHLORIDE
• A919301
• 3-(Dimethylamino)-L-alanine--hydrogen chloride (1/2)
• 31697-39-9
• (2S)-2-amino-3-(dimethylamino)propanoic acid;dihydrochloride
• (S)-2-Amino-3-(dimethylamino)propanoic acid dihydrochloride
• (S)-2-Amino-3-(dimethylamino)propanoicaciddihydrochloridemonohydrate

• MDL： MFCD11501149
• Inchi： 1S/C5H12N2O2.2ClH/c1-7(2)3-4(6)5(8)9;;/h4H,3,6H2,1-2H3,(H,8,9);2*1H/t4-;;/m0../s1
• InChI Key： OZWNGZATZQMSHU-FHNDMYTFSA-N
• SMILES： Cl.Cl.OC([C@H](CN(C)C)N)=O

Computed Properties

• Exact Mass: 222.05400
• Monoisotopic Mass: 204.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 75.79000
• LogP: 1.19990

L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI) Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI)

Comprehensive Overview of L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI) (CAS No. 31697-39-9)

L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI), with the CAS number 31697-39-9, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This derivative of L-alanine is characterized by the presence of a dimethylamino group at the 3-position, making it a valuable intermediate in the synthesis of bioactive molecules. Its dihydrochloride salt form enhances solubility and stability, which is crucial for laboratory and industrial applications.

The compound's unique structure has made it a subject of interest in peptide synthesis and drug development. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which are critical in designing novel therapeutics. With the growing demand for custom amino acids and chiral building blocks, 31697-39-9 has become a sought-after material in the fine chemicals market.

In recent years, the scientific community has explored the applications of L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI) in neuroscience and metabolic studies. Its structural similarity to neurotransmitters like GABA and glutamate has prompted investigations into its effects on neuronal signaling. Additionally, its role in amino acid metabolism has been studied in the context of cellular energy regulation, aligning with current trends in mitochondrial health research.

From a technical perspective, the synthesis and purification of CAS 31697-39-9 require stringent control to ensure high purity and yield. Advanced techniques such as HPLC and mass spectrometry are often employed to characterize the compound, addressing the increasing demand for high-quality reference standards in analytical laboratories. This aligns with the broader industry shift toward precision chemistry and quality assurance in research materials.

The compound's relevance extends to bioconjugation and proteomics, where it serves as a linker or modifier in protein engineering. As the field of biopharmaceuticals expands, the demand for tailored amino acid derivatives like L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI) is expected to rise, driven by innovations in antibody-drug conjugates (ADCs) and targeted therapies.

Environmental and safety considerations are also paramount when handling 31697-39-9. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed to minimize risks. This reflects the broader emphasis on sustainable chemistry and green synthesis in modern research.

In summary, L-Alanine,3-(dimethylamino)-, dihydrochloride (9CI) (CAS No. 31697-39-9) is a versatile and scientifically significant compound with applications spanning pharmaceuticals, biochemistry, and materials science. Its role in advancing drug discovery and biomolecular research underscores its importance in contemporary science, making it a focal point for both academic and industrial research efforts.